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For Researchers, Scientists, and Drug Development Professionals

Abstract
AN3661 is a novel benzoxaborole compound with potent antimalarial activity against multiple

strains of Plasmodium falciparum, including those resistant to existing drugs. Its unique

mechanism of action, targeting the P. falciparum cleavage and polyadenylation specificity factor

subunit 3 (PfCPSF3), presents a promising new avenue for the development of next-generation

antimalarial therapies. This technical guide provides a comprehensive overview of the chemical

structure, mechanism of action, and biological activity of AN3661, supplemented with detailed

experimental protocols for its synthesis and evaluation.

Chemical Structure and Properties
AN3661, chemically known as 7-((2'-carboxylic acid) ethyl) benzoxaborole, is a synthetic

organic compound belonging to the benzoxaborole class. The presence of a boron atom within

the heterocyclic ring system is a key feature of this chemical series and is essential for its

biological activity.
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Property Value

IUPAC Name
3-(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-

yl)propanoic acid

Molecular Formula C10H11BO4

Molecular Weight 206.00 g/mol

Canonical SMILES OC(=O)CCc1cccc2c1B(O)OC2[1]

InChI
InChI=1S/C10H11BO4/c12-9(13)5-4-7-2-1-3-8-

6-15-11(14)10(7)8/h1-3,14H,4-6H2,(H,12,13)[1]

InChI Key CEVOKIPNIZQANN-UHFFFAOYSA-N[1]

Mechanism of Action: Targeting PfCPSF3
AN3661 exerts its antimalarial effect by inhibiting a crucial enzyme in the parasite's mRNA

processing machinery, the Plasmodium falciparum Cleavage and Polyadenylation Specificity

Factor Subunit 3 (PfCPSF3).[2][3][4][5] PfCPSF3 is a key component of the cleavage and

polyadenylation complex, which is responsible for the 3'-end processing of pre-mRNAs. This

process is essential for the maturation, stability, and transport of messenger RNAs, which are

subsequently translated into proteins.

By binding to and inhibiting the endonuclease activity of PfCPSF3, AN3661 disrupts the normal

processing of parasite mRNAs, leading to their degradation and a subsequent halt in protein

synthesis. This ultimately results in parasite death.[6][7] This mechanism is distinct from those

of currently used antimalarial drugs, making AN3661 a valuable tool against drug-resistant

parasite strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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